Cas no 1197834-98-2 (2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate)

• Product Name: 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate
• CAS No: 1197834-98-2
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD13518975
• CID: 4576953
• PubChem ID: 8958571
• Update Time: 2025-06-12

2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate
• Benzoic acid, 2-hydroxy-5-methyl-, 2-(4-methoxyphenyl)-2-oxoethyl ester
• SCHEMBL18815042
• [2-(4-methoxyphenyl)-2-oxoethyl] 2-hydroxy-5-methylbenzoate
• TS-09094
• KLF10-IN-1
• 1197834-98-2
• 2-(4-methoxyphenyl)-2-oxoethyl2-hydroxy-5-methylbenzoate
• EN300-244843
• PD120890
• HY-W181026
• CS-0242106
• AKOS033068370
• BDBM50071812
• Z112959684
• CHEMBL3410747
• 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate

• MDL： MFCD13518975
• Inchi： 1S/C17H16O5/c1-11-3-8-15(18)14(9-11)17(20)22-10-16(19)12-4-6-13(21-2)7-5-12/h3-9,18H,10H2,1-2H3
• InChI Key： BLBCTMGFGIFKTC-UHFFFAOYSA-N
• SMILES： C(OCC(C1=CC=C(OC)C=C1)=O)(=O)C1=CC(C)=CC=C1O

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate

Latest Research Insights on 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate (CAS: 1197834-98-2)

In recent years, the compound 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate (CAS: 1197834-98-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's anti-inflammatory and antioxidant properties. Recent in vitro and in vivo studies have demonstrated that 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Moreover, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), which may contribute to its cytoprotective effects.

The synthetic pathways for 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate have also been a focal point of recent research. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of the compound. These innovations not only enhance the scalability of its production but also pave the way for the development of structurally analogous derivatives with improved pharmacokinetic profiles. Researchers have emphasized the importance of green chemistry principles in these synthetic processes to minimize environmental impact.

Another groundbreaking study explored the compound's potential as an anticancer agent. Preliminary data indicate that 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings, although still in the early stages, highlight the compound's versatility and warrant further preclinical evaluation.

In addition to its therapeutic potential, recent research has also delved into the compound's stability and formulation challenges. Given its ester linkage, 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate is susceptible to hydrolysis under certain conditions. To address this, novel drug delivery systems, such as nanoemulsions and liposomal encapsulations, have been investigated to enhance its bioavailability and prolong its half-life in vivo. These advancements are critical for translating laboratory findings into clinically viable treatments.

In conclusion, the latest research on 2-(4-methoxyphenyl)-2-oxoethyl 2-hydroxy-5-methylbenzoate (CAS: 1197834-98-2) underscores its multifaceted potential in the chemical biology and pharmaceutical sectors. From its anti-inflammatory and antioxidant properties to its emerging role in oncology, this compound represents a promising candidate for further development. Future studies should focus on comprehensive preclinical trials and the exploration of synergistic effects with existing therapeutics to fully realize its clinical applications.